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Compound of Interest

Compound Name:
N2,N6-Bis(tert-butoxycarbonyl)-D-

lysine

Cat. No.: B152250 Get Quote

This in-depth technical guide provides a detailed overview of the core physical characteristics

of N2,N6-di-Boc-D-lysine, a crucial building block for researchers, scientists, and professionals

in drug development and peptide synthesis.

Core Physical Characteristics
N2,N6-di-Boc-D-lysine, a derivative of the amino acid D-lysine with both the alpha and epsilon

amino groups protected by tert-butoxycarbonyl (Boc) groups, is a key reagent in solid-phase

peptide synthesis and medicinal chemistry. Its physical properties are fundamental to its

handling, storage, and reactivity in synthetic protocols.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of N2,N6-di-Boc-D-

lysine and its L-isomer counterpart for comparative analysis.
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Property Value Notes

Molecular Formula C16H30N2O6

Molecular Weight 346.42 g/mol

Appearance White solid Based on the L-isomer[1].

Melting Point Not available

Data for the di-Boc protected

D-lysine is not readily

available. For comparison, Nα-

Boc-D-lysine has a melting

point of 195-212 °C[2]. The

related Nalpha,Nepsilon-Di-

Boc-L-lysine N-succinimidyl

ester has a melting point of

184°C[3].

Optical Rotation
Expected to be approx. +2.75°

to +3.75°

The L-isomer,

Nalpha,Nepsilon-Di-Boc-L-

lysine, has a specific rotation

of -2.75° to -3.75° (c=5 in

methanol)[1]. The D-isomer is

expected to have a similar

magnitude with a positive sign.

Solubility
Soluble in many organic

solvents

The L-isomer is described as a

clear oil in some preparations,

suggesting solubility in

solvents like ethyl acetate[4].

The related Nalpha,Nepsilon-

Di-Boc-L-lysine N-succinimidyl

ester is slightly soluble in

water[3].

Experimental Protocols
Detailed methodologies for the synthesis and characterization of N2,N6-di-Boc-D-lysine are

critical for its effective use.
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Synthesis and Purification of N2,N6-di-Boc-L-lysine
A general procedure for the synthesis of the L-isomer, which can be adapted for the D-isomer,

involves the reaction of L-lysine hydrochloride with di-tert-butyl dicarbonate in a dioxane and

water mixture. The pH of the reaction is maintained between 10 and 11 by the addition of a

base, such as sodium hydroxide. The reaction is typically stirred at room temperature

overnight. Following the reaction, the mixture is concentrated, acidified, and extracted with an

organic solvent like ethyl acetate. The organic phases are then combined and dried to yield the

product, which may present as a colorless liquid or oil[4].

Workflow for Synthesis and Purification

Synthesis Workup & Purification

Dissolve D-lysine hydrochloride in dioxane/water Adjust pH to 10-11 with NaOH Add Di-tert-butyl dicarbonate in dioxane Stir overnight at room temperature Concentrate under reduced pressureReaction complete Acidify with KHSO4 to pH 1-2 Extract with ethyl acetate (2x) Combine and dry organic phases Final ProductYields N2,N6-di-Boc-D-lysine

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of N2,N6-di-Boc-D-lysine.

Determination of Melting Point
The melting point of a crystalline solid can be determined using a capillary melting point

apparatus. A small, dry sample of the substance is packed into a capillary tube. The tube is

then placed in the apparatus and heated at a controlled rate. The temperature at which the

substance begins to melt and the temperature at which it becomes completely liquid are

recorded as the melting point range. A narrow melting point range is indicative of a pure

compound.

Workflow for Melting Point Determination
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Prepare Sample:
- Dry the compound

- Pack into capillary tube

Setup Apparatus:
- Place capillary in melting point apparatus

Heat Sample:
- Heat rapidly to ~20°C below expected MP

- Then, heat slowly (1-2°C/min)

Observe and Record:
- T1: First drop of liquid appears

- T2: Solid completely melts

Melting Point Range = T1 - T2

Click to download full resolution via product page

Caption: Standard workflow for determining the melting point of a solid compound.

Measurement of Optical Rotation
The optical rotation of a chiral compound in solution is measured using a polarimeter. A solution

of the compound with a known concentration is prepared in a suitable solvent. This solution is

then placed in a polarimeter cell of a specific path length. Plane-polarized light is passed

through the solution, and the angle of rotation of the light is measured. The specific rotation is

then calculated from the observed rotation, concentration, and path length.

Workflow for Optical Rotation Measurement
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Prepare Solution:
- Accurately weigh sample

- Dissolve in a known volume of solvent

Fill Polarimeter Cell:
- Rinse cell with the solution

- Fill cell, avoiding air bubbles

Measure Rotation:
- Place cell in polarimeter

- Record the observed rotation (α)

Calculate Specific Rotation [α]:
[α] = α / (c * l)

Specific Rotation

Click to download full resolution via product page

Caption: General workflow for measuring the optical rotation of a chiral compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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